Cas no 954233-00-2 (2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid)

2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid is a pyrimidine derivative characterized by its carboxylic acid functional group at the 5-position and isopropyl and methyl substituents at the 2- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing carboxylic acid group and the sterically hindered pyrimidine core, make it valuable for constructing heterocyclic frameworks with tailored properties. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various coupling and condensation reactions. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in medicinal chemistry and material science applications.
2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid structure
954233-00-2 structure
Product Name:2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid
CAS No:954233-00-2
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD09750210
CID:1075125
PubChem ID:22308492
Update Time:2025-07-02

2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Isopropyl-4-methylpyrimidine-5-carboxylic acid
    • 2-isopropyl-4-methyl-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
    • 2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid
    • SB55793
    • MFCD09750210
    • 4-methyl-2-propan-2-ylpyrimidine-5-carboxylic acid
    • EN300-371200
    • 954233-00-2
    • 2-isopropyl-4-methyl-5-pyrimidinecarboxylic acid
    • AKOS000111364
    • BB 0238500
    • 2-isopropyl-4-methylpyrimidine-5-carboxylicacid
    • Z851011372
    • 4-methyl-2-(propan-2-yl)pyrimidine-5-carboxylic acid
    • CS-0247656
    • 2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid
    • DTXSID60624524
    • SCHEMBL19913366
    • BS-40113
    • DB-122210
    • STK500939
    • MDL： MFCD09750210
    • Inchi： 1S/C9H12N2O2/c1-5(2)8-10-4-7(9(12)13)6(3)11-8/h4-5H,1-3H3,(H,12,13)
    • InChI Key： GFVUJVMQWKNZDD-UHFFFAOYSA-N
    • SMILES： OC(C1C=NC(C(C)C)=NC=1C)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.1Ų

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2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:954233-00-2)2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid
Order Number:A1194733
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:25
Price ($):290.0/485.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:954233-00-2)2-Isopropyl-4-methyl-pyrimidine-5-carboxylic acid
A1194733
Purity:99%/99%
Quantity:250mg/1g
Price ($):290.0/485.0
Email